Cas no 21202-39-1 (2,2'-(1,3-Phenylene)di(1H-imidazole))

21202-39-1 structure
Product name:2,2'-(1,3-Phenylene)di(1H-imidazole)
CAS No:21202-39-1
MF:C12H10N4
MW:210.23460149765
CID:2656888
2,2'-(1,3-Phenylene)di(1H-imidazole) Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(1H-imidazol-2-yl)phenyl]-1H-imidazole
- 1,3-bis(1h-imidazol-2-yl)benzene
- 2,2'-(m-Phenylene)bis(1H-imidazole)
- 2,2'-(1,3-Phenylene)di(1H-imidazole)
-
- Inchi: 1S/C12H10N4/c1-2-9(11-13-4-5-14-11)8-10(3-1)12-15-6-7-16-12/h1-8H,(H,13,14)(H,15,16)
- InChI Key: HKMPIVAZXQFXPD-UHFFFAOYSA-N
- SMILES: N1C=CN=C1C1C=CC=C(C2=NC=CN2)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 211
- XLogP3: 1.7
- Topological Polar Surface Area: 57.4
2,2'-(1,3-Phenylene)di(1H-imidazole) Related Literature
-
Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
-
Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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